2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide

• Molecular Formula: C15H14N6O3S
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 2-(4-oxo-1,2,3-benzotriazin-3-yl)-N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C15H14N6O3S/c22-12(16-15-19-18-13(25-15)11-6-3-7-24-11)8-21-14(23)9-4-1-2-5-10(9)17-20-21/h1-2,4-5,11H,3,6-8H2,(H,16,19,22)
• InChI Key: XDJMJNPAGGQACX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=NN=C(S2)NC(=O)CN3C(=O)C4=CC=CC=C4N=N3

Description

2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide is a novel synthetic compound designed for advanced chemical biology and medicinal chemistry research. This hybrid molecule integrates a 1,2,3-benzotriazin-4-one core, a scaffold recognized in peptide synthesis as a building block for coupling reagents , with a 1,3,4-thiadiazole ring system, a privileged structure in antimicrobial development . The strategic incorporation of a tetrahydrofuran moiety is intended to fine-tune the compound's physicochemical properties, such as solubility and conformational flexibility, which can be critical for interacting with biological targets. While direct biological data for this specific compound is not yet published, research on structurally related molecules provides strong rationale for its research value. Close analogs featuring the 1,3,4-thiadiazole ring have demonstrated significant antibacterial and antifungal activities in vitro, making this chemotype a promising candidate for investigating new anti-infective agents . Furthermore, the benzotriazinone component suggests potential utility in developing novel reagents for synthetic chemistry applications, analogous to other benzotriazinone-based coupling agents used in organic synthesis . This product is intended for research purposes only. It is not intended for diagnostic or therapeutic use in humans or animals. Researchers are encouraged to explore its full potential in their specific experimental systems.

Preparation Methods

The synthesis of 2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide typically involves multiple steps, starting with the preparation of the benzotriazinone and thiadiazole intermediates. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve optimization of these synthetic routes to scale up the process while maintaining efficiency and cost-effectiveness.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation states.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, it may inhibit certain enzymes or interact with cellular receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Observations:

Heterocyclic Diversity: The target compound’s benzotriazinone-thiadiazole scaffold is distinct from the thiazolidinone-based analogues in , and 2.

Substituent Effects : The tetrahydrofuran group in the target compound contrasts with common phenyl or benzyl substituents in analogues. This cyclic ether may improve solubility compared to lipophilic groups like 4-chlorophenyl in compound 4g .

Synthetic Yields: Yields for thiazolidinone derivatives (e.g., 65–85% in ) are generally higher than those for triazole-furan acetamides (50–80% in ), suggesting that the target compound’s synthesis might require optimized conditions due to its complex stereochemistry.

Analytical and Crystallographic Considerations

The SHELX software suite () is widely used for crystallographic refinement of such compounds, ensuring structural validation. However, none of the provided studies directly report crystallographic data for the target compound, emphasizing the need for further characterization .

Biological Activity

The compound 2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide is a synthetic organic molecule that integrates complex heterocyclic structures. Its unique configuration suggests potential applications in medicinal chemistry, particularly in targeting specific biological pathways.

Structural Characteristics

The compound features:

• A benzotriazine moiety known for its diverse biological activities.
• A thiadiazole ring which enhances its pharmacological profile.
• An acetamide functional group that may contribute to its solubility and bioavailability.

Biological Activity Overview

Research indicates that compounds with similar structural frameworks exhibit a range of biological activities including:

• Antimicrobial properties.
• Anticancer effects.
• Neuroprotective capabilities.

Table 1: Biological Activities of Related Compounds

Compound Name	Structure	Biological Activity
2-(4-methoxyphenyl)-N-[1-(4-methylbenzene)-1H-benzimidazol-2-yl]acetamide	Structure	Neuroprotective
2-(6-chloro-4-oxo-benzotriazin)acetic acid	Structure	Antimicrobial
2-(7-methoxybenzotriazine)-N-[1-(4-methylphenyl)ethyl]acetamide	Structure	Anticancer

The biological activity of the compound is likely mediated through interactions with various protein targets involved in cell signaling pathways. Preliminary studies suggest that compounds with similar structures can modulate enzyme activity and receptor interactions, potentially influencing cellular processes such as proliferation and apoptosis.

Case Studies and Research Findings

• Antitumor Activity : A study demonstrated that benzotriazine derivatives exhibit significant cytotoxicity against HepG2 liver carcinoma cells. The derivatives were synthesized and screened for their ability to inhibit cell growth, revealing promising candidates for further development .
• Antimicrobial Properties : Research has shown that certain benzotriazine derivatives possess strong antimicrobial activity against various pathogens. These findings support the potential use of the compound in developing new antimicrobial agents .
• Neuroprotective Effects : Compounds structurally related to the target molecule have been evaluated for neuroprotective properties in models of neurodegenerative diseases. The results indicate a protective effect against oxidative stress-induced neuronal damage.

Synthesis and Modification

The synthesis of the compound typically involves multi-step reactions that allow for the introduction of specific functional groups to enhance biological activity. Techniques such as:

• Coupling reactions with amines or amino acids to form hydrazones.
• Modification of the benzotriazine ring to improve binding affinity towards biological targets.